Cas no 1343624-67-8 (3-(6-methoxypyridin-2-yl)oxypropan-1-amine)

• Product Name: 3-(6-methoxypyridin-2-yl)oxypropan-1-amine
• CAS No: 1343624-67-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6256574
• PubChem ID: 63586658
• Update Time: 2025-05-19

3-(6-methoxypyridin-2-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-2-yl)oxypropan-1-amine
• CS-0303135
• 3-[(6-methoxypyridin-2-yl)oxy]propan-1-amine
• EN300-1854542
• 3-((6-Methoxypyridin-2-yl)oxy)propan-1-amine
• 1343624-67-8
• AKOS012895990

• Inchi： 1S/C9H14N2O2/c1-12-8-4-2-5-9(11-8)13-7-3-6-10/h2,4-5H,3,6-7,10H2,1H3
• InChI Key： MCCPOBYFLUCWSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(N=1)OC)CCCN

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(6-methoxypyridin-2-yl)oxypropan-1-amine

Professional Introduction to Compound with CAS No. 1343624-67-8 and Product Name: 3-(6-methoxypyridin-2-yl)oxypropan-1-amine

The compound with the CAS number 1343624-67-8 and the product name 3-(6-methoxypyridin-2-yl)oxypropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this compound, particularly the presence of a 6-methoxypyridin-2-yl group, make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The 6-methoxypyridin-2-yl moiety, in particular, has been shown to enhance the bioactivity and pharmacokinetic properties of various compounds. This is attributed to its ability to interact with biological targets in a manner that optimizes binding affinity and selectivity. The 3-(6-methoxypyridin-2-yl)oxypropan-1-amine structure combines this favorable pharmacophore with an amine functional group, which is commonly used in drug design due to its versatility in forming hydrogen bonds and participating in various biochemical interactions.

In the context of modern drug discovery, the synthesis and characterization of such compounds are critical steps. The compound with CAS no. 1343624-67-8 has been synthesized through multi-step organic reactions that carefully control the introduction of functional groups while maintaining high purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the chemical environment of each atom within the molecule, ensuring that its properties are accurately understood.

The biological activity of 3-(6-methoxypyridin-2-yl)oxypropan-1-amine has been preliminarily evaluated through in vitro assays. These studies have revealed promising results, indicating that this compound may exhibit desirable pharmacological effects. For instance, preliminary data suggest that it may interact with specific enzymes or receptors involved in various disease pathways. Such interactions could potentially lead to therapeutic benefits in areas such as inflammation, cancer, and neurological disorders. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

One of the key advantages of 3-(6-methoxypyridin-2-yl)oxypropan-1-amine is its structural flexibility, which allows for modifications that can enhance its pharmacological properties. Researchers are exploring various derivatives of this compound to improve its solubility, bioavailability, and target specificity. The presence of both hydrophilic and hydrophobic regions within its structure makes it an attractive scaffold for drug design. By leveraging computational modeling techniques, scientists can predict how different modifications will affect the compound's behavior at both the molecular and cellular levels.

The synthesis of 3-(6-methoxypyridin-2-yl)oxypropan-1-amine also highlights advancements in synthetic methodologies that enable the efficient production of complex molecules. Modern synthetic strategies often involve catalytic processes that minimize waste and improve yield. These green chemistry approaches are increasingly important in pharmaceutical research as they align with environmental sustainability goals while maintaining high standards of chemical purity.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The compound with CAS no. 1343624-67-8 serves as a valuable tool for investigating new therapeutic strategies. Its unique structural features and promising biological activity make it a subject of interest for researchers worldwide. By continuing to explore its potential applications, scientists hope to uncover novel treatments for a wide range of diseases.

The development of new drugs is a complex process that requires interdisciplinary expertise across chemistry, biology, pharmacology, and medicine. The case of 3-(6-methoxypyridin-2-yloxypropan-1-am ine) exemplifies how innovative chemical design can lead to significant advancements in healthcare. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, the compound with CAS no. 1343624-67-8 represents a promising advancement in pharmaceutical chemistry. Its unique structure, characterized by the presence of a 6-methoxypyridin -2 -yl group and an amine functional group, positions it as a valuable candidate for further research and development. With continued investigation into its biological activity and potential therapeutic applications, this compound holds great promise for contributing to future medical breakthroughs.